![molecular formula C8H13NaO5 B11926502 Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate](/img/structure/B11926502.png)
Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate
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Overview
Description
Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate: is a chemical compound with the molecular formula C8H11NaO5 and a molecular weight of 212.176 g/mol . It is also known by other names such as diethyl oxalacetate sodium salt . This compound is characterized by its beige to light orange crystalline powder form and is slightly soluble in water .
Preparation Methods
Synthetic Routes and Reaction Conditions: Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate can be synthesized through the reaction of diethyl oxalate with sodium ethoxide in an inert atmosphere . The reaction typically occurs at room temperature and yields the desired sodium salt as a crystalline powder .
Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The process requires stringent control of reaction conditions to ensure high purity and yield . The compound is then purified and crystallized for commercial use.
Chemical Reactions Analysis
Types of Reactions: Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxo derivatives.
Reduction: Reduction reactions can yield hydroxy derivatives.
Substitution: It can undergo nucleophilic substitution reactions, where the ethoxy groups are replaced by other nucleophiles.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include and .
Reduction: Reducing agents such as and are used.
Substitution: Nucleophiles like amines and thiols are commonly employed.
Major Products: The major products formed from these reactions include various oxo, hydroxy, and substituted derivatives of the original compound .
Scientific Research Applications
Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of sodium 1,4-diethoxy-1,4-dioxo-2-butanolate involves its interaction with specific molecular targets and pathways. The compound can act as an enzyme inhibitor or activator, depending on the context of its use . It interacts with enzymes by binding to their active sites, thereby modulating their activity and affecting metabolic pathways .
Comparison with Similar Compounds
- Diethyl oxalate
- Sodium ethyl oxalacetate
- Diethyl 2-oxosuccinate sodium salt
- Diethyl malate
Comparison: Sodium 1,4-diethoxy-1,4-dioxo-2-butanolate is unique due to its specific structure and reactivity. Compared to similar compounds, it offers distinct advantages in terms of solubility, stability, and reactivity in various chemical reactions . Its unique properties make it a valuable reagent in both research and industrial applications .
Properties
Molecular Formula |
C8H13NaO5 |
---|---|
Molecular Weight |
212.18 g/mol |
IUPAC Name |
sodium;1,4-diethoxy-1,4-dioxobutan-2-olate |
InChI |
InChI=1S/C8H13O5.Na/c1-3-12-7(10)5-6(9)8(11)13-4-2;/h6H,3-5H2,1-2H3;/q-1;+1 |
InChI Key |
PACMHGAHAZERQD-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)CC(C(=O)OCC)[O-].[Na+] |
Origin of Product |
United States |
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